N-(2-hydroxy-2-(thiophen-2-yl)propyl)-2-(methylthio)nicotinamide

• IUPAC Name: N-(2-hydroxy-2-thiophen-2-ylpropyl)-2-methylsulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C14H16N2O2S2/c1-14(18,11-6-4-8-20-11)9-16-12(17)10-5-3-7-15-13(10)19-2/h3-8,18H,9H2,1-2H3,(H,16,17)
• InChI Key: SVTQPJWACKAHNM-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=C(N=CC=C1)SC)(C2=CC=CS2)O
• Molecular Formula: C14H16N2O2S2
• Molecular Weight: 308.4 g/mol

Description

N-(2-hydroxy-2-(thiophen-2-yl)propyl)-2-(methylthio)nicotinamide, also known as MTA, is a small molecule that has been extensively studied for its potential therapeutic applications. MTA has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for the treatment of various diseases.

Scientific Research Applications

Metabolic and Biochemical Studies

Research on N-(2-hydroxy-2-(thiophen-2-yl)propyl)-2-(methylthio)nicotinamide and related compounds has explored their role in various biochemical processes and their potential applications in scientific research. These studies have shed light on the mechanisms of action, metabolic effects, and potential therapeutic uses of these compounds.

Inhibition and Metabolic Effects

Nicotinamide derivatives, including compounds structurally related to N-(2-hydroxy-2-(thiophen-2-yl)propyl)-2-(methylthio)nicotinamide, have been studied for their inhibitory effects on corrosion, their role in enzymatic processes, and their impact on metabolic pathways. For example, research on the corrosion inhibition effect and adsorption behavior of nicotinamide derivatives on mild steel in hydrochloric acid solution demonstrated the potential of these compounds to act as corrosion inhibitors, highlighting their chemical stability and interaction with metal surfaces (Chakravarthy, Mohana, & Kumar, 2014).

Enzymatic Regulation and Cancer Research

Nicotinamide N-methyltransferase (NNMT), an enzyme that catalyzes the N-methylation of nicotinamide and related compounds, plays a significant role in the regulation of metabolic pathways. Studies on the structural basis of substrate recognition in human nicotinamide N-methyltransferase have provided insights into the enzymatic activity and potential targeting of NNMT in cancer therapy (Peng et al., 2011).

Anticancer Properties and Apoptosis Induction

Research on synthetic retinoids, such as N-(4-hydroxyphenyl)retinamide, has revealed their potent anticancer properties, including the ability to induce apoptosis in various cancer cell lines. These studies highlight the therapeutic potential of retinoids and their derivatives in cancer prevention and treatment (Moon et al., 1979). Further research into the mechanisms of action and the development of novel derivatives could expand the application of these compounds in oncology.

Fungicidal Activity and Agricultural Applications

The design and synthesis of N-(thiophen-2-yl) nicotinamide derivatives have also been explored for their fungicidal activity, demonstrating the versatility of nicotinamide derivatives in scientific research beyond medical applications. These compounds have shown promising results against various plant pathogens, offering potential solutions for crop protection and the development of new agricultural chemicals (Wu et al., 2022).